Cas no 63433-64-7 (3-(4-formyl-2-methoxyphenoxy)propanoic Acid)

• Product Name: 3-(4-formyl-2-methoxyphenoxy)propanoic Acid
• CAS No: 63433-64-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 4086253
• PubChem ID: 23282617
• Update Time: 2025-08-05

3-(4-formyl-2-methoxyphenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(4-formyl-2-methoxyphenoxy)-
• 3-(4-formyl-2-methoxyphenoxy)propanoic Acid
• 3-(4-formyl-2-methoxyphenoxy)propanoicacid
• AKOS002681114
• CS-0233397
• NCA43364
• EN300-133222
• 984-739-2
• Z1179895885
• SCHEMBL7466603
• 63433-64-7

• Inchi： 1S/C11H12O5/c1-15-10-6-8(7-12)2-3-9(10)16-5-4-11(13)14/h2-3,6-7H,4-5H2,1H3,(H,13,14)
• InChI Key： PAYYJGQYTHBJMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC=C(C=O)C=C1OC

Computed Properties

• Exact Mass: 224.06847348Da
• Monoisotopic Mass: 224.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(4-formyl-2-methoxyphenoxy)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-formyl-2-methoxyphenoxy)propanoic Acid

Introduction to 3-(4-formyl-2-methoxyphenoxy)propanoic Acid (CAS No. 63433-64-7)

3-(4-formyl-2-methoxyphenoxy)propanoic Acid, with the chemical identifier CAS No. 63433-64-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of both a formyl group and a methoxy group in its molecular structure contributes to its reactivity and makes it a valuable candidate for further exploration in synthetic chemistry and drug development.

The compound's structure, characterized by a phenolic ring substituted with both a formyl and a methoxy group, alongside a propenoic acid moiety, suggests versatile interactions with biological targets. These features make it an attractive scaffold for designing molecules that can modulate enzyme activity, interact with cellular receptors, or participate in metabolic pathways. In recent years, the development of novel pharmaceuticals has increasingly relied on such multifunctional compounds, which can offer multiple points of interaction with biological systems.

Recent studies have highlighted the importance of aryl propenoic acids in medicinal chemistry. These compounds often exhibit inhibitory properties against various enzymes and receptors, making them promising candidates for treating inflammatory diseases, cancer, and other metabolic disorders. The specific arrangement of the formyl and methoxy groups in 3-(4-formyl-2-methoxyphenoxy)propanoic Acid enhances its potential as an intermediate in the synthesis of more complex molecules designed to interact with specific biological targets.

In the context of drug discovery, the synthesis of derivatives from 3-(4-formyl-2-methoxyphenoxy)propanoic Acid has been explored to develop new therapeutic agents. For instance, modifications at the phenolic ring or the propenoic acid side chain can lead to compounds with enhanced binding affinity or selectivity for particular biological targets. Such derivatives are being investigated for their potential in treating conditions like arthritis, where modulating inflammatory pathways is crucial.

The formyl group in 3-(4-formyl-2-methoxyphenoxy)propanoic Acid is particularly noteworthy due to its ability to participate in condensation reactions with amino compounds, forming amides. This reactivity is exploited in the synthesis of peptide mimetics and other bioactive molecules. Additionally, the methoxy group can influence electronic properties and hydrophobicity, making it possible to fine-tune the physicochemical properties of derivatives for optimal pharmacokinetic profiles.

The propenoic acid moiety contributes to the compound's overall functionality by providing a site for further chemical modifications. This allows for the creation of esters, amides, or other derivatives that can be tailored for specific biological activities. Such structural flexibility is highly valued in drug design, as it enables researchers to optimize molecules for desired properties such as solubility, bioavailability, and metabolic stability.

Advances in computational chemistry have also played a significant role in understanding the potential applications of 3-(4-formyl-2-methoxyphenoxy)propanoic Acid. Molecular modeling studies have been used to predict how this compound might interact with various biological targets, providing insights into its potential therapeutic effects. These studies often involve docking simulations, which can help identify key interactions between the molecule and target proteins or enzymes.

In conclusion, 3-(4-formyl-2-methoxyphenoxy)propanoic Acid (CAS No. 63433-64-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a formyl group, methoxy group, and propenoic acid side chain makes it a versatile scaffold for developing new therapeutic agents. Ongoing research continues to explore its applications in drug discovery and synthetic chemistry, highlighting its significance as a building block for future pharmaceutical innovations.